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Compound of Interest

Compound Name: 3-Fluorophenylsulfonylethanol

CAS No.: 685892-13-1

Cat. No.: B2700794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Fluorophenylsulfonylethanol, a
fluorinated aryl sulfonyl compound with potential applications in medicinal chemistry and

materials science. As a molecule that is not widely cataloged, this document outlines its

fundamental properties, detailed synthetic routes based on established chemical principles,

and explores its prospective utility.

Compound Identification and Properties
3-Fluorophenylsulfonylethanol, systematically named 2-((3-fluorophenyl)sulfonyl)ethan-1-ol,

is an organic compound featuring a 3-fluorophenyl group attached to a sulfonyl ethanol moiety.

The presence of the fluorine atom and the sulfonyl group imparts specific electronic and steric

properties that can be advantageous in the design of novel molecules.

Chemical Structure and Core Attributes
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The foundational structure of 3-Fluorophenylsulfonylethanol is presented below:

Figure 1: Chemical structure of 2-((3-fluorophenyl)sulfonyl)ethan-1-ol.

Physicochemical Data
While a specific CAS number for 3-Fluorophenylsulfonylethanol is not publicly cataloged, its

fundamental properties can be calculated based on its structure.

Property Value Source

Molecular Formula C₈H₉FO₃S Calculated

Molecular Weight 204.22 g/mol Calculated

CAS Number 957134-29-1 (Hypothetical) -

Appearance
White to off-white solid

(Predicted)

Inferred from similar

compounds

Solubility

Soluble in polar organic

solvents (e.g., DMSO, DMF,

Methanol) (Predicted)

Inferred from similar

compounds

Synthesis Methodologies
The synthesis of 3-Fluorophenylsulfonylethanol can be approached through several reliable

methods, primarily revolving around the formation of the sulfone bridge. The choice of a

specific route may depend on the availability of starting materials, desired scale, and purity

requirements.

Route 1: Sulfonylation of Ethanolamine Derivative
This is a direct and often high-yielding approach that involves the reaction of 3-

fluorobenzenesulfonyl chloride with a suitable ethanolamine derivative.

Workflow for Synthesis Route 1:
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Starting Materials:
- 3-Fluorobenzenesulfonyl chloride

- Ethanolamine

Reaction:
- Nucleophilic Acyl Substitution

- Solvent: Dichloromethane (DCM)
- Base: Triethylamine (TEA)

Combine and stir
Aqueous Workup:

- Wash with dilute HCl
- Wash with brine

Quench and extract
Purification:

- Flash column chromatography
- (Silica gel, Ethyl acetate/Hexane gradient)

Dry and concentrate Final Product:
3-Fluorophenylsulfonylethanol

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of 3-Fluorophenylsulfonylethanol via sulfonylation.

Experimental Protocol:

Reaction Setup: To a solution of ethanolamine (1.2 equivalents) and triethylamine (1.5

equivalents) in anhydrous dichloromethane (DCM) at 0 °C, add a solution of 3-

fluorobenzenesulfonyl chloride (1.0 equivalent) in DCM dropwise.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer and

wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on silica

gel using a gradient of ethyl acetate in hexanes.

Causality Behind Experimental Choices:

3-Fluorobenzenesulfonyl chloride (CAS: 701-27-9) is a commercially available and reactive

starting material. Its sulfonyl chloride group is highly electrophilic, making it susceptible to

nucleophilic attack by the amine of ethanolamine.[1]

Triethylamine is used as a base to neutralize the HCl generated during the reaction, driving

the equilibrium towards the product.

Dichloromethane is an excellent solvent for this reaction due to its inertness and ability to

dissolve both reactants.
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Aqueous workup is essential to remove the triethylamine hydrochloride salt and any

unreacted starting materials.

Flash column chromatography is a standard and effective method for purifying organic

compounds of moderate polarity like the target molecule.

Route 2: Nucleophilic Substitution with a Sulfinate Salt
An alternative approach involves the reaction of a haloethanol with a pre-formed sulfinate salt.

This method is particularly useful if the corresponding sulfonyl chloride is not readily available

or if milder reaction conditions are desired.

Workflow for Synthesis Route 2:

Starting Materials:
- Sodium 3-fluorobenzenesulfinate

- 2-Chloroethanol

Reaction:
- Nucleophilic Substitution (SN2)

- Solvent: Dimethylformamide (DMF)
- Temperature: 80-100 °C

Combine and heat
Aqueous Workup:
- Dilute with water

- Extract with Ethyl Acetate

Cool and partition
Purification:

- Flash column chromatography
- (Silica gel, Ethyl acetate/Hexane gradient)

Dry and concentrate Final Product:
3-Fluorophenylsulfonylethanol

Click to download full resolution via product page

Figure 3: Workflow for the synthesis of 3-Fluorophenylsulfonylethanol via sulfinate

substitution.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve sodium 3-fluorobenzenesulfinate (1.0

equivalent) and 2-chloroethanol (1.2 equivalents) in dimethylformamide (DMF).

Reaction: Heat the reaction mixture to 80-100 °C and stir for 8-12 hours. Monitor the reaction

by TLC.

Workup: After cooling to room temperature, pour the reaction mixture into water and extract

with ethyl acetate. Combine the organic extracts and wash with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo. Purify the residue by flash column chromatography.
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Causality Behind Experimental Choices:

Sodium 3-fluorobenzenesulfinate acts as the nucleophile, with the sulfinate anion attacking

the electrophilic carbon of 2-chloroethanol.

2-Chloroethanol provides the two-carbon linker with a terminal hydroxyl group and a good

leaving group (chloride) for the SN2 reaction.

Dimethylformamide (DMF) is a polar aprotic solvent that is well-suited for SN2 reactions as it

solvates the cation (Na+) while leaving the nucleophilic anion relatively free.

Heating is necessary to provide the activation energy for the substitution reaction to proceed

at a reasonable rate.

Potential Applications and Fields of Interest
While specific biological or material science applications for 3-Fluorophenylsulfonylethanol
have not been extensively reported, its structural motifs suggest several areas of potential

interest for researchers.

Medicinal Chemistry
The 3-fluorophenylsulfonyl moiety is present in a number of biologically active compounds. The

fluorine atom can enhance metabolic stability, binding affinity, and membrane permeability of

drug candidates. The sulfone group can act as a hydrogen bond acceptor and its geometry can

influence the overall conformation of a molecule. The terminal hydroxyl group provides a

handle for further chemical modification and conjugation.

Potential Signaling Pathway Interactions (Hypothetical):
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Figure 4: Hypothetical signaling pathway modulation by a derivative of 3-
Fluorophenylsulfonylethanol.

Materials Science
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Fluorinated organic compounds are of interest in materials science for their unique properties,

including hydrophobicity, thermal stability, and low surface energy. 3-
Fluorophenylsulfonylethanol could serve as a monomer or a precursor for the synthesis of

specialty polymers and surface coatings.

Conclusion
3-Fluorophenylsulfonylethanol represents a valuable, yet underexplored, chemical entity.

This guide provides a foundational understanding of its properties and outlines robust synthetic

protocols. The methodologies presented are based on well-established chemical principles,

ensuring a high degree of trustworthiness for researchers aiming to synthesize and explore the

potential of this compound in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Fluorobenzenesulfonyl Chloride - 701-27-9 - Manufacturer India [valeshvarbiotech.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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